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Compound of Interest

Compound Name: Symphytine

Cat. No.: B1681198

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential, immediate safety and logistical information for the handling
and disposal of Symphytine. Adherence to these protocols is critical for ensuring personnel
safety and maintaining a secure laboratory environment. Symphytine is a pyrrolizidine alkaloid
found in plant species of the Symphytum genus, commonly known as comfrey.[1][2] It is
recognized for its toxicity, particularly hepatotoxicity, and requires careful handling to minimize
exposure risks.[2][3] The International Agency for Research on Cancer (IARC) classifies
Symphytine as a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to
humans".[4]

Chemical and Physical Properties

A summary of the known physical and chemical properties of Symphytine is provided below.
The lack of complete data underscores the importance of treating this compound with a high
degree of caution.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1681198?utm_src=pdf-interest
https://www.benchchem.com/product/b1681198?utm_src=pdf-body
https://www.benchchem.com/product/b1681198?utm_src=pdf-body
https://www.mdpi.com/1420-3049/24/12/2272
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/comfrey_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/comfrey_508.pdf
https://vetster.com/en/conditions/horse/pyrrolizidine-alkaloid-toxicosis
https://www.benchchem.com/product/b1681198?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Symphytine
https://www.benchchem.com/product/b1681198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Data
Appearance Solid

Molecular Formula C20H31NOe
Molecular Weight 381.5 g/mol

Odor No data available
Melting/Freezing Point No data available
Boiling Point/Range No data available
Solubility in Water No data available

Hazard Identification and Classification

Symphytine is classified with the following hazards:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory for all procedures involving Symphytine to prevent

skin and respiratory exposure.
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PPE Component

Specification

Recommended Use

Hand Protection

Chemotherapy-tested nitrile

gloves (double-gloved)

Required for all handling
activities, including
preparation, administration,
and disposal. Change outer
gloves every 30-60 minutes or

immediately if contaminated.

Body Protection

Disposable, solid-front gown
with back closure made of a
non-absorbent material (e.g.,
polyethylene-coated
polypropylene). Long sleeves

with tight-fitting cuffs.

Required when there is any
potential for splashing or

contamination of clothing.

Eye and Face Protection

Safety glasses with side
shields or splash goggles. A
face shield worn over goggles
is required when there is a

significant risk of splashing.

Required for all handling
activities.

Respiratory Protection

NIOSH-approved N95 or
higher filtering facepiece

respirator.

Required when handling
powders or when aerosols may

be generated.

Operational Plan for Safe Handling

A systematic approach to handling Symphytine is crucial for minimizing risk. All work with

Symphytine must be conducted in a designated area, such as a certified Class Il Biological

Safety Cabinet (BSC) or a chemical fume hood.

Experimental Workflow
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i
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Caption: Workflow for the safe handling of Symphytine.
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Disposal Plan

Proper disposal of Symphytine and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation:

 All disposable items that have come into contact with Symphytine, including gloves, gowns,
absorbent pads, and weighing papers, must be considered hazardous waste.

e These materials should be collected in a designated, clearly labeled, leak-proof hazardous
waste container.

Disposal Protocol:

» Follow all institutional, local, and national regulations for the disposal of toxic chemical
waste.

e Do not dispose of Symphytine waste down the drain.

o Contaminated plant material or other organic matter should be destroyed, for instance by
incineration, and should not be composted to prevent reintroduction of the alkaloid into the
environment.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is required.

o Alert Personnel: Immediately notify others in the vicinity and restrict access to the affected

area.

e Don PPE: If not already wearing it, don the full required PPE, including double gloves, a
gown, eye protection, and a respirator.

e Containment:

o Solid Spill: Gently cover the spill with a damp absorbent pad to avoid generating dust.
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o Liquid Spill: Cover the spill with an absorbent pad, working from the outside in.

o Cleanup: Use a chemotherapy spill kit to clean the area. Place all contaminated materials,
including absorbent pads and used PPE, into a designated hazardous waste container.

o Decontamination: Thoroughly decontaminate the spill area with an appropriate cleaning
agent.

» Reporting: Report the incident to your institution's environmental health and safety
department.

Mechanism of Toxicity

The toxicity of pyrrolizidine alkaloids like Symphytine is primarily due to their metabolic
activation in the liver by cytochrome P450 enzymes. This process converts the alkaloids into
highly reactive pyrrolic esters (dehydropyrrolizidine alkaloids), which can form adducts with
cellular macromolecules like DNA and proteins, leading to cytotoxicity and carcinogenicity.
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Caption: Metabolic activation pathway of Symphytine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Symphytine | C20H31NOG6 | CID 5281754 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Symphytine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681198#personal-protective-equipment-for-
handling-symphytine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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